Cas no 82499-05-6 ( )

• Product name: &nbsp
• CAS No: 82499-05-6
• MF: C₇H₈N₄O₄S₂
• MW: 276.292818069458
• CID: 987872
• PubChem ID: 5910702

  Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(methylsulfonyl)-7H-purine
• NSC-25645
• DTXSID10421348
• 82499-05-6
• NSC25645
•  

• Inchi： InChI=1S/C7H8N4O4S2/c1-16(12,13)6-4-5(9-3-8-4)10-7(11-6)17(2,14)15/h3H,1-2H3,(H,8,9,10,11)
• InChI Key： QBIQUMKOFZLLHA-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)C1=NC(=NC2=C1NC=N2)S(=O)(=O)C

Computed Properties

• Exact Mass: 275.99869710g/mol
• Monoisotopic Mass: 275.99869710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 140Ų